Cas no 1263377-04-3 (2-Bromo-3,6-difluorobenzoyl chloride)

• Product Name: 2-Bromo-3,6-difluorobenzoyl chloride
• CAS No: 1263377-04-3
• MF: C₇H₂BrClF₂O
• MW: 255.443987369537
• MDL: MFCD18379810
• CID: 4584168
• Update Time: 2025-11-06

2-Bromo-3,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluorobenzoyl chloride

• MDL： MFCD18379810
• Inchi： 1S/C7H2BrClF2O/c8-6-4(11)2-1-3(10)5(6)7(9)12/h1-2H
• InChI Key： ODQVWLRLCLIJGV-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=C(F)C=CC(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Bromo-3,6-difluorobenzoyl chloride

Comprehensive Analysis of 2-Bromo-3,6-difluorobenzoyl chloride (CAS 1263377-04-3): Properties, Applications, and Industry Insights

2-Bromo-3,6-difluorobenzoyl chloride (CAS 1263377-04-3) is a highly specialized aryl halide derivative with significant relevance in modern organic synthesis and pharmaceutical research. This benzoyl chloride compound features a unique combination of bromine and fluorine substituents, making it a valuable building block for constructing complex molecular architectures. The presence of both electron-withdrawing groups (fluorine) and a leaving group (bromine) on the aromatic ring enables diverse reactivity patterns, particularly in cross-coupling reactions and nucleophilic aromatic substitutions.

Recent trends in drug discovery have driven increased interest in fluorinated aromatic compounds, with 2-Bromo-3,6-difluorobenzoyl chloride serving as a key intermediate for biologically active molecules. The compound's structural features align with current industry demands for metabolic stability enhancement and bioavailability improvement in pharmaceutical candidates. Researchers frequently search for "fluorinated building blocks for drug synthesis" and "halogenated benzoyl chloride applications," reflecting the growing importance of this chemical class.

The physical properties of CAS 1263377-04-3 include a molecular weight of 255.47 g/mol and characteristic reactivity as an acyl chloride. Its difluorobenzene core contributes to enhanced lipophilicity compared to non-fluorinated analogs, a property highly valued in medicinal chemistry optimization. When handling this compound, proper storage under inert atmosphere is recommended due to its sensitivity to moisture, with many users searching for "best practices for handling acid chlorides" and "storage conditions for reactive intermediates."

In synthetic applications, 2-Bromo-3,6-difluorobenzoyl chloride demonstrates exceptional versatility. It serves as a precursor for amide bond formation through reaction with amines, and the bromine substituent enables subsequent palladium-catalyzed couplings such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These transformations are crucial for creating drug-like scaffolds, with many researchers investigating "fluorinated analogs of known drugs" and "strategies for aromatic functionalization." The compound's dual functionality allows for sequential modifications, making it particularly valuable in parallel synthesis and combinatorial chemistry approaches.

Quality control of CAS 1263377-04-3 typically involves analytical techniques such as HPLC purity analysis, 1H/19F NMR spectroscopy, and mass spectrometry. The pharmaceutical industry places stringent requirements on chemical intermediates, with common search queries including "analytical methods for halogenated compounds" and "specifications for pharmaceutical-grade reagents." Suppliers often provide detailed certificates of analysis to meet these rigorous standards.

Environmental and regulatory considerations for 2-Bromo-3,6-difluorobenzoyl chloride follow standard protocols for organohalogen compounds. While not classified as hazardous under normal handling conditions, proper waste disposal methods should be observed. Recent searches indicate growing interest in "green chemistry approaches for halogenated intermediates" and "sustainable synthesis of fluorinated compounds," reflecting broader industry trends toward environmentally conscious manufacturing.

The market for fluorinated pharmaceutical intermediates continues to expand, with CAS 1263377-04-3 maintaining steady demand among contract research organizations and drug development companies. Price fluctuations often correlate with availability of raw materials and manufacturing scale, with procurement specialists frequently searching for "reliable suppliers of difluorobenzene derivatives" and "bulk pricing for research chemicals." Custom synthesis services have emerged as a valuable option for researchers requiring modified versions of this compound.

Future applications of 2-Bromo-3,6-difluorobenzoyl chloride may extend beyond traditional pharmaceutical uses into areas such as agrochemical development and materials science. The compound's structural features make it potentially valuable for creating liquid crystal materials or organic electronic components. Emerging search trends include "fluorinated compounds in OLED technology" and "halogenated aromatics for advanced materials," suggesting expanding interdisciplinary interest.

For researchers working with CAS 1263377-04-3, proper safety documentation and handling protocols should always be consulted. While not classified as hazardous, standard precautions for reactive carbonyl compounds apply. The scientific community continues to explore novel applications for this versatile intermediate, with published literature demonstrating its utility in creating targeted bioactive molecules and functional materials.